Cas no 1353855-49-8 (5-Bromo-4-chloro-2-ethylpyridine)

• Product Name: 5-Bromo-4-chloro-2-ethylpyridine
• CAS No: 1353855-49-8
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 1095470
• PubChem ID: 66520709
• Update Time: 2025-08-05

5-Bromo-4-chloro-2-ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-ethylpyridine
• AKOS015945041
• 1353855-49-8

• Inchi： 1S/C7H7BrClN/c1-2-5-3-7(9)6(8)4-10-5/h3-4H,2H2,1H3
• InChI Key： GXIGZJYVEZATEJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1Cl)CC

Computed Properties

• Exact Mass: 218.945
• Monoisotopic Mass: 218.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3

Additional information on 5-Bromo-4-chloro-2-ethylpyridine

5-Bromo-4-chloro-2-ethylpyridine: A Comprehensive Overview

5-Bromo-4-chloro-2-ethylpyridine, with the CAS number 1353855-49-8, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and material science. This compound, characterized by its unique structure and properties, has found applications in pharmaceuticals, agrochemicals, and advanced materials. The combination of bromine, chlorine, and ethyl substituents on the pyridine ring imparts distinct electronic and steric effects, making it a versatile building block for further chemical transformations.

The synthesis of 5-bromo-4-chloro-2-ethylpyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound. Such methods are not only eco-friendly but also align with the growing demand for sustainable chemical processes.

In terms of applications, 5-bromo-4-chloro-2-ethylpyridine serves as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various substitution reactions makes it valuable in drug discovery programs targeting diseases such as cancer and infectious disorders. Recent studies have highlighted its potential as a precursor for developing novel anti-inflammatory agents, where the bromine and chlorine substituents play crucial roles in modulating biological activity.

The physical properties of 5-bromo-4-chloro-2-ethylpyridine are well-documented. It exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. These properties make it suitable for use in high-temperature chemical reactions without decomposition. Additionally, its solubility in organic solvents like dichloromethane and diethyl ether facilitates its handling during large-scale production processes.

From a structural perspective, the ethyl group at position 2 introduces steric hindrance, which can influence the reactivity of the molecule during subsequent reactions. This feature is particularly advantageous in asymmetric synthesis, where precise control over molecular geometry is essential. Recent research has explored the use of chiral catalysts to exploit this property further, leading to enantioselective syntheses of complex molecules derived from this compound.

In the field of materials science, 5-bromo-4-chloro-2-ethylpyridine has been employed as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals has opened new avenues for developing catalytic systems with enhanced activity and selectivity. For example, palladium complexes derived from this compound have shown promise in promoting C-H activation reactions—a key step in many organic transformations.

The environmental impact of 5-bromo-4-chloro-2-ethylpyridine is another area of active research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation within a few weeks, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological footprint.

In conclusion, 5-bromo-4-chloro-2-ethylpyridine stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application areas, underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in driving innovation across various industries.